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Compound of Interest

Compound Name: Anisylacetone

Cat. No.: B1665111

Introduction

Anisylacetone, also known as 4-(4-methoxyphenyl)butan-2-one, is a chemical compound
widely utilized in the flavor and fragrance industries for its sweet, fruity, and floral aroma, often
associated with raspberry and cherry notes.[1][2][3] It also serves as an intermediate in organic
synthesis. For these applications, high purity is often required. Due to its high boiling point at
atmospheric pressure (approximately 277 °C), purification by simple distillation is impractical as
it can lead to thermal decomposition.[1][2] Vacuum distillation is the preferred method as it
lowers the boiling point of the compound, allowing for efficient purification at lower
temperatures.[4] This document provides a detailed protocol for the laboratory-scale
purification of anisylacetone using vacuum distillation.

Data Presentation

A summary of the physical, chemical, and safety properties of anisylacetone is provided below
for easy reference during the experimental setup and execution.

Table 1: Physical and Chemical Properties of Anisylacetone
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Property Value Reference
UEEE Naie ::E:;r:ethoxyphenyl)butan- 5]
CAS Number 104-20-1 [6][7]
Molecular Formula C11H1402 [2][8]
Molecular Weight 178.23 g/mol [51[7]
Appearance Colorless to pale yellow liquid [1][2][5]
Boiling Point 276 - 278 °C @ 760 mmHg [1]

152 - 153 °C @ 15 mmHg [5]
Melting Point 8-10°C [11151[7]
Density 1.041 - 1.050 g/cm? at 20-25 (115]

°C

Refractive Index

1.515-1.525 at 20 °C

[1]5]

| Flash Point | >100 °C |[2][9] |

Table 2: Expected Distillation Parameters and Results
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Parameter Example Value Notes

Purity may vary depending

Starting Material 50 g Crude Anisylacetone :
on the synthetic route.
A stable vacuum is crucial for a
Vacuum Pressure 10 - 15 mmHg ) N )
consistent boiling point.
] Should be 20-30 °C above the
Heating Mantle Temp. ~170- 190 °C
vapor temperature.
Corresponds to the boiling
Observed Vapor Temp. ~145 - 155 °C ] ]
point at the applied pressure.
i Collect and discard low-boiling
Forerun Fraction 1-2 mL ) o
impurities.
) ) ) Dependent on the purity of the
Main Fraction Yield 40-45 g

crude material.

| Expected Purity | >98% (by GC) | Assessed by post-purification analysis. |

Experimental Workflow

The following diagram outlines the logical flow of the vacuum distillation process for
anisylacetone.
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Preparation Phase

Start: Crude Anisylacetone

1. Safety First

Safety Check:
Review MSDS & Wear PPE

2. Build Setup

Apparatus Assembly:

Flask, Claisen Adapter, Condenser,
Receiving Flask, Vacuum Trap

3. Seal System

Distillat%?n Phase

Grease Joints & Check for Leaks

4. Reduce Pressure
\ 4

Apply Vacuum
(Before Heating!)

5. Apply Heat
Y

Gradual Heating
with Stirring

6. Discard Impurities
Y

Collect & Isolate Forerun
(Low-boiling impurities)

7. Collect Product
Y

Collect Main Fraction
(Monitor Temp & Pressure)

8. Safe Shutdown

Shutdownv& Analysis

Cool Apparatus to RT,
then Vent System

. Quality Control

Analyze Purity of Main Fraction
(GC, Refractive Index)

End: Purified Anisylacetone

Click to download full resolution via product page

Caption: Workflow for the vacuum distillation of anisylacetone.
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Experimental Protocol

This protocol details the step-by-step procedure for purifying anisylacetone.
1. Materials and Equipment
o Chemicals: Crude anisylacetone, vacuum grease, dry ice, and acetone (for cold trap).

o Glassware: Round-bottom flask (sized appropriately for the sample volume), Claisen
adapter, short-path distillation head with condenser and vacuum takeoff, receiving flasks,
thermometer and adapter.

e Equipment: Heating mantle with stirrer, magnetic stir bar, laboratory jack, vacuum pump or
water aspirator, vacuum tubing (thick-walled), pressure gauge (manometer), cold trap, and
personal protective equipment (PPE).

2. Safety Precautions

e Anisylacetone may cause skin and eye irritation.[6][8] It can be harmful if inhaled or
ingested.[6][8]

o Always work in a well-ventilated fume hood.[8][10]

o Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

[6]18]

 Inspect all glassware for cracks or defects before use to prevent implosion under vacuum.
[11]

* Anisylacetone is incompatible with strong oxidizing and reducing agents.[6]

¢ Use a safety shield around the apparatus during the distillation.

3. Apparatus Setup

e Place a magnetic stir bar into a two-neck round-bottom flask (the "distilling flask™).

» Add the crude anisylacetone to the flask, filling it to no more than half its volume.
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Fit a Claisen adapter into the main neck of the flask. A Claisen adapter is recommended to
prevent bumping of the liquid into the condenser.[11]

Place a thermometer with its adapter in one neck of the Claisen adapter. Ensure the
thermometer bulb is positioned just below the side arm leading to the condenser to
accurately measure the vapor temperature.

Attach the distillation head/condenser to the other neck of the Claisen adapter.

Attach a receiving flask to the end of the condenser. A cow-type adapter can be used to
collect different fractions without breaking the vacuum.

Lightly apply vacuum grease to all ground-glass joints to ensure an airtight seal.[11]

Connect the vacuum takeoff on the distillation head to a cold trap, and then connect the trap
to the vacuum source using thick-walled vacuum tubing.[11]

Secure all glassware with clamps to a retort stand. Place the distilling flask in a heating
mantle, supported by a lab jack.

Connect the condenser to a circulating water source, with water entering the lower inlet and
exiting the upper outlet.

. Distillation Procedure
Turn on the cooling water for the condenser.
Ensure the cold trap is filled with a suitable coolant (e.g., dry ice/acetone slurry).

Turn on the magnetic stirrer to a moderate speed. A stir bar must be used for smooth boiling,
as boiling stones are ineffective under vacuum.[11]

Slowly turn on the vacuum source to gradually evacuate the system.[11] The pressure
should drop and stabilize, ideally within the range of 10-20 mmHg. Note the stable pressure
reading.

Once the vacuum is stable, begin to gently heat the distilling flask with the heating mantle.
[11]
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Increase the heat gradually until the liquid begins to boil and vapor can be seen rising.

Monitor the temperature on the thermometer. The first condensate to appear (the "forerun™)
may contain lower-boiling impurities and should be collected in a separate receiving flask
and discarded.

As the temperature stabilizes at the expected boiling point for anisylacetone at the
measured pressure (e.g., ~152 °C at 15 mmHg), switch to a clean receiving flask to collect
the main fraction of purified product.[5]

Continue distillation until only a small amount of residue remains in the distilling flask. Do not
distill to dryness.

. Shutdown Procedure
Lower and remove the heating mantle to allow the distilling flask to cool.[11]
Let the entire apparatus cool to room temperature while still under vacuum.

Slowly and carefully vent the system by opening the stopcock on the vacuum trap or
removing the tubing from the vacuum pump.[11] A hissing sound will be heard as air re-
enters.

Once the system is at atmospheric pressure, turn off the vacuum pump and the condenser
water.

Disassemble the glassware. Weigh the collected main fraction and determine the yield.
. Post-Distillation Analysis

Purity Assessment: The purity of the collected anisylacetone can be determined using Gas
Chromatography (GC).

Identity Confirmation: Measure the refractive index of the purified sample and compare it to
the literature value (1.515-1.525 at 20 °C).[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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